Cas no 2172446-61-4 (3,3,9-triethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 3,3,9-triethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172446-61-4
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5865786
• PubChem ID: 165863251
• Update Time: 2025-05-22

3,3,9-triethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3,9-triethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1279900
• 2172446-61-4
• 3,3,9-triethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C15H29NO/c1-4-13-7-9-15(10-8-13)16-11-14(5-2,6-3)12-17-15/h13,16H,4-12H2,1-3H3
• InChI Key： IIHZBKDRLCRUHB-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)CNC21CCC(CC)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3,9-triethyl-1-oxa-5-azaspiro5.5undecane

3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane, identified by the CAS Registry Number 2172446-61-4, is a unique organic compound with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The molecule features an oxygen atom in the oxacycle and a nitrogen atom in the azacycle, making it a heterocyclic spiro compound. The presence of three ethyl groups at positions 3 and 9 adds to its structural complexity and functional diversity.

The synthesis of 3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient pathways for constructing such complex ring systems. Researchers have explored various strategies, including ring-closing metathesis and intramolecular cyclization, to synthesize this compound with high yields and purity.

The structural uniqueness of 3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane endows it with intriguing chemical properties. The spirocyclic framework creates steric hindrance around the central atom, influencing the compound's reactivity and stability. This feature makes it an interesting candidate for studying non-covalent interactions and conformational analysis. Recent studies have utilized computational chemistry techniques to model the electronic structure and predict potential applications in drug design and materials science.

In terms of applications, 3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane has shown promise in various fields. Its ability to act as a chiral auxiliary in asymmetric synthesis has been highlighted in recent research papers. Additionally, its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Collaborative efforts between chemists and material scientists have led to the exploration of its role in creating novel materials with tailored functionalities.

The latest research on CAS No 2172446-61-4 has focused on its biological activity and pharmacological properties. Preclinical studies suggest that this compound exhibits moderate activity against certain enzymes involved in neurological disorders. Its ability to cross the blood-brain barrier makes it a potential lead compound for drug development targeting central nervous system diseases. However, further investigations are required to fully understand its mechanism of action and toxicity profile.

The development of novel synthetic routes for 3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane continues to be an active area of research. Green chemistry approaches, such as using biocatalysts or reducing solvent usage, are being explored to enhance sustainability in its production process. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, 3,3,9-Triethyl-1-Oxa-5-Azaspiro[5.5]Undecane, with its distinctive structure and versatile properties, represents an exciting area of study within organic chemistry. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research progresses, this compound is expected to contribute significantly to both academic advancements and industrial innovations.